Cas no 1626-36-4 (5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole)

• Product Name: 5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole
• CAS No: 1626-36-4
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 2780648
• PubChem ID: 924803
• Update Time: 2025-04-21

5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole
• 1626-36-4
• 6-Methyl-2-(phenoxymethyl)-1H-benzo[d]imidazole
• CHEMBL393877
• DTXSID10358923
• 5-methyl-2-(phenoxymethyl)-1H-benzimidazole
• AKOS000274571
• CCG-347017
• 5-methyl-2-(phenoxymethyl)-1H-benzo[d]imidazole
• SCHEMBL8403411
• F3257-0264
• 1H-Benzimidazole, 6-methyl-2-(phenoxymethyl)-
• STL482097

• Inchi： 1S/C15H14N2O/c1-11-7-8-13-14(9-11)17-15(16-13)10-18-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： QBKOHLGRVUGDTQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 238.110613074Da
• Monoisotopic Mass: 238.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles